Cas no 845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-)

• Product Name: 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
• CAS No: 845729-46-6
• Molecular Formula: C₁₁H₁₂N₂O₄
• Molecular Weight: 236.223982810974
• CID: 1824600
• PubChem ID: 17982603

3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Properties

Names and Identifiers

• 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
• SCHEMBL2945030
• 845729-46-6
• DA-02450
• 4-(3-methyl-4-nitrophenyl)morpholin-3-one
• JJRFBGIAVNATPY-UHFFFAOYSA-N

• InChIKey： JJRFBGIAVNATPY-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12N2O4/c1-8-6-9(2-3-10(8)13(15)16)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
• SMILES： CC1=C(C=CC(=C1)N2CCOCC2=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.07970687g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 236.07970687g/mol
• Heavy Atom Count: 17
• Complexity: 315
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 75.4Ų